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Compound of Interest

Compound Name: 5'-Thymidylic acid

Cat. No.: B1581409

A Comprehensive Technical Guide to 5'-
Thymidylic Acid

For researchers, scientists, and professionals in drug development, a precise understanding of
fundamental biomolecules is paramount. This guide provides an in-depth look at the chemical
and physical properties of 5'-Thymidylic acid, also known as deoxythymidine monophosphate
(dTMP), a critical component of DNA.

Chemical Structure and Identification

5'-Thymidylic acid is a deoxyribonucleotide, one of the four monomeric units that constitute
deoxyribonucleic acid (DNA). Its structure comprises a phosphate group, a deoxyribose sugar,
and the nucleobase thymine. The phosphate group is esterified to the 5' carbon of the
deoxyribose sugar.

Molecular Formula: C10H15N20sP[1][2]

IUPAC Name: [(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-ylJmethyl
dihydrogen phosphate[2]

Synonyms: Deoxythymidine-5'-monophosphate, Thymidine monophosphate, dTMP[2][3]

CAS Number: 365-07-1[2]
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« SMILES: CC1=CN(C(=0)NC1=0)[C@H]2C--INVALID-LINK--COP(=0)(0)0">C@@HO[2]

« InChl: INChI=1S/C10H15N208P/c1-5-3-12(10(15)11-9(5)14)8-2-6(13)7(20-8)4-19-
21(16,17,18)/h3,6-8,13H,2,4H2,1H3,(H,11,14,15)(H2,16,17,18)/t6-,7+,8+/m0/s1[2][4]

« InChIKey: GYOZYWVXFNDGLU-XLPZGREQSA-N[2][4]

Physicochemical Data

A summary of the key quantitative properties of 5'-Thymidylic acid is presented in the table
below for easy reference and comparison.

Property Value Source
Molecular Weight 322.21 g/mol [2]
Water Solubility 6.78 g/L [5]
pKa (Strongest Acidic) 1.23 [5]
pKa (Strongest Basic) -3.2 [5]
logP -1.4 [5]
Hydrogen Bond Donor Count 4 [5]
Hydrogen Bond Acceptor

CZuntg p ! ]
Rotatable Bond Count 4 [5]
Polar Surface Area 145.63 A2 [5]

Biological Significance and Signaling Pathways

5'-Thymidylic acid is a cornerstone of DNA synthesis. It is synthesized de novo from
deoxyuridine monophosphate (dUMP) through a methylation reaction catalyzed by the enzyme
thymidylate synthase.[3][5] This enzyme is a critical target in cancer chemotherapy. Once
synthesized, dTMP can be further phosphorylated to deoxythymidine diphosphate (dTDP) and
subsequently to deoxythymidine triphosphate (dTTP) by thymidine kinase and nucleoside
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diphosphate kinase, respectively. dTTP is then utilized by DNA polymerases for the replication

and repair of DNA.
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Biosynthetic pathway of 5'-Thymidylic acid and its incorporation into DNA.

Experimental Protocols

The enzymatic synthesis of 5'-Thymidylic acid is a key reaction in molecular biology and drug
discovery. Below is a detailed methodology for a typical thymidylate synthase activity assay.

Objective: To measure the enzymatic activity of thymidylate synthase by monitoring the
conversion of dUMP to dTMP.
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Materials:

Thymidylate synthase enzyme

Assay Buffer: 50 mM Tris-HCI, pH 7.5, 25 mM MgClz, 1 mM dithiothreitol (DTT)
Deoxyuridine monophosphate (dUMP) solution (5 puM)
5,10-Methylenetetrahydrofolate (CH2-THF) solution (5 pM)

Quenching solution: 0.36 N HCI

Spectrophotometer

Procedure:

Prepare the reaction mixture in a microcentrifuge tube by combining 50 yL of assay buffer, 5
pL of dUMP solution, and 5 pL of CH2-THF solution.

Pre-incubate the reaction mixture at 37°C for 5 minutes.

Initiate the reaction by adding 5 yL of the thymidylate synthase enzyme solution (final
concentration of 5 uM) to the reaction mixture.

Incubate the reaction at 37°C for 15 minutes.
Stop the reaction by adding 100 uL of the quenching solution (0.36 N HCI).

Measure the increase in absorbance at 340 nm, which corresponds to the formation of
dihydrofolate, a product of the reaction.[1]

The enzyme activity can be calculated based on the change in absorbance over time, using
the molar extinction coefficient of dihydrofolate.

Experimental Workflow Visualization:

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3758747/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reaction Preparation

Assay Buffer @ @
ymati¢ Reaction

Combine Reagents

i

Pre-incubate at 37°C

i

Add Thymidylate Synthase

i

Incubate at 37°C for 15 min

Analysis
/ Quench with HCI /

Measure Absorbance at 340 nm

/ Calculate Activity /

Click to download full resolution via product page

A

Workflow for a typical thymidylate synthase activity assay.
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Chemical Structure Visualization

The precise chemical structure of 5'-Thymidylic acid is depicted below, highlighting the
arrangement of its constituent atoms.

Chemical structure of 5'-Thymidylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1581409?utm_src=pdf-body
https://www.benchchem.com/product/b1581409?utm_src=pdf-body
https://www.benchchem.com/product/b1581409?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3758747/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3758747/
http://pseudomonas.umaryland.edu/PAMDB?MetID=PAMDB000303
http://pseudomonas.umaryland.edu/PAMDB?MetID=PAMDB000303
https://pmc.ncbi.nlm.nih.gov/articles/PMC2920030/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2920030/
https://pure.amsterdamumc.nl/ws/portalfiles/portal/156163804/Novel-mass-spectrometry-based-assay-for-thymidylate-synthase-activity.pdf
https://patents.google.com/patent/EP1856275B1/en
https://patents.google.com/patent/EP1856275B1/en
https://www.benchchem.com/product/b1581409#what-is-the-precise-chemical-structure-of-5-thymidylic-acid
https://www.benchchem.com/product/b1581409#what-is-the-precise-chemical-structure-of-5-thymidylic-acid
https://www.benchchem.com/product/b1581409#what-is-the-precise-chemical-structure-of-5-thymidylic-acid
https://www.benchchem.com/product/b1581409#what-is-the-precise-chemical-structure-of-5-thymidylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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